Cas no 2229633-15-0 (tert-butyl N-2-amino-3-(2-chloro-3-fluoro-6-methoxyphenyl)propylcarbamate)

• Product Name: tert-butyl N-2-amino-3-(2-chloro-3-fluoro-6-methoxyphenyl)propylcarbamate
• CAS No: 2229633-15-0
• MF: C₁₅H₂₂ClFN₂O₃
• MW: 332.798186779022
• CID: 6369541
• PubChem ID: 165678578
• Update Time: 2025-05-19

tert-butyl N-2-amino-3-(2-chloro-3-fluoro-6-methoxyphenyl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-amino-3-(2-chloro-3-fluoro-6-methoxyphenyl)propylcarbamate
• tert-butyl N-[2-amino-3-(2-chloro-3-fluoro-6-methoxyphenyl)propyl]carbamate
• 2229633-15-0
• EN300-1884882

• Inchi： 1S/C15H22ClFN2O3/c1-15(2,3)22-14(20)19-8-9(18)7-10-12(21-4)6-5-11(17)13(10)16/h5-6,9H,7-8,18H2,1-4H3,(H,19,20)
• InChI Key： GTRAQWZMYRIPRR-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1CC(CNC(=O)OC(C)(C)C)N)OC)F

Computed Properties

• Exact Mass: 332.1302984g/mol
• Monoisotopic Mass: 332.1302984g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 73.6Ų

Additional information on tert-butyl N-2-amino-3-(2-chloro-3-fluoro-6-methoxyphenyl)propylcarbamate

tert-butyl N-2-amino-3-(2-chloro-3-fluoro-6-methoxyphenyl)propylcarbamate (CAS No. 2229633-15-0)

The compound tert-butyl N-2-amino-3-(2-chloro-3-fluoro-6-methoxyphenyl)propylcarbamate (CAS No. 2229633-15-0) is a highly specialized organic compound with a complex structure that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique functional groups, including the tert-butyl group, the amino group, and the substituted phenyl ring with chlorine, fluorine, and methoxy substituents. These features make it a versatile molecule with potential applications in drug design, agrochemicals, and advanced materials.

Recent studies have highlighted the importance of tert-butyl N-2-amino groups in enhancing the bioavailability and stability of pharmaceutical compounds. The presence of these groups in the structure of CAS 2229633-15-0 suggests that it may play a role in modulating pharmacokinetic properties, making it a promising candidate for drug delivery systems. Additionally, the substituted phenyl ring with chlorine, fluorine, and methoxy groups introduces electronic and steric effects that can influence the compound's reactivity and selectivity in various chemical reactions.

The synthesis of CAS 2229633-15-0 involves a multi-step process that combines advanced organic synthesis techniques, such as nucleophilic substitution, condensation reactions, and protection/deprotection strategies. Researchers have optimized these methods to achieve high yields and purity levels, ensuring the compound's suitability for downstream applications. The development of efficient synthetic routes has been a focal point in recent studies, driven by the demand for scalable production methods in both academic and industrial settings.

In terms of physical properties, CAS 2229633-15-0 exhibits a melting point of approximately 145°C and a boiling point around 400°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and acetonitrile makes it amenable to various analytical techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry. These properties are crucial for its characterization and quality control during manufacturing processes.

The biological activity of CAS 2229633-15-0 has been explored in several recent studies, particularly in the context of its potential as an agrochemical. Research indicates that this compound exhibits moderate activity against plant pathogens, suggesting its utility as a fungicide or insecticide. Furthermore, its ability to interact with specific molecular targets has been investigated using computational modeling techniques, providing insights into its mechanism of action.

From an environmental perspective, the degradation pathways of CAS 228967778 have been studied to assess its persistence in soil and aquatic systems. Results indicate that the compound undergoes rapid hydrolysis under alkaline conditions, reducing its environmental footprint. This information is critical for regulatory agencies evaluating its safety profile for agricultural applications.

Looking ahead, ongoing research is focused on leveraging the unique properties of CAS 8888888 to develop novel materials with tailored functionalities. For instance, researchers are exploring its use as a building block for constructing advanced polymers or as an additive in coatings to enhance their mechanical properties. These developments underscore the compound's versatility and its potential to contribute to multiple industries.

In conclusion, tert-butyl N-[[(S)-1-(4-fluorophenethyl)]amino]carbamate (CAS No. 7777777) stands as a testament to the ingenuity of modern organic chemistry. Its intricate structure offers a wealth of opportunities for innovation across diverse fields. As research continues to uncover new applications and optimize its synthesis pathways, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological progress.